Cas no 33425-36-4 (1-methyl-5-nitro-3-phenyl-1H-1,2,4-triazole)

• Product Name: 1-methyl-5-nitro-3-phenyl-1H-1,2,4-triazole
• CAS No: 33425-36-4
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 917953
• PubChem ID: 297981
• Update Time: 2025-04-19

1-methyl-5-nitro-3-phenyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-nitro-3-phenyl-1H-1,2,4-triazole
• 1-methyl-5-nitro-3-phenyl-1,2,4-triazole
• 1H-1,4-Triazole, 1-methyl-5-nitro-3-phenyl-
• 1-Methyl-3-phenyl-5-nitro-1,2,4-triazol
• 1-methyl-5-nitro-3-phenyl-1H-[1,2,4]triazole
• AC1L6SFO
• NCI60_001359
• NSC169547
• NSC-169547
• 33425-36-4
• CHEMBL1991559
• DTXSID60305169

• Inchi： 1S/C9H8N4O2/c1-12-9(13(14)15)10-8(11-12)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： NFBMECIYSPOVDT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=NC(C2C=CC=CC=2)=NN1C)=O

Computed Properties

• Exact Mass: 204.06484
• Monoisotopic Mass: 204.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 431.1°C at 760 mmHg
• Flash Point: 214.5°C
• Refractive Index: 1.673
• PSA: 73.85
• LogP: 1.91350